Cas no 2680687-49-2 (tert-butyl N-{2-oxo-2lambda6-thia-7-azaspiro[4.5]decan-2-ylidene}carbamate)

• Product Name: tert-butyl N-{2-oxo-2lambda6-thia-7-azaspiro[4.5]decan-2-ylidene}carbamate
• CAS No: 2680687-49-2
• MF: C₁₃H₂₄N₂O₃S
• MW: 288.406262397766
• CID: 6221422
• PubChem ID: 165939000
• Update Time: 2025-11-03

tert-butyl N-{2-oxo-2lambda6-thia-7-azaspiro[4.5]decan-2-ylidene}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680687-49-2
• EN300-28287727
• tert-butyl N-{2-oxo-2lambda6-thia-7-azaspiro[4.5]decan-2-ylidene}carbamate

• Inchi： 1S/C13H24N2O3S/c1-12(2,3)18-11(16)15-19(17)8-6-13(10-19)5-4-7-14-9-13/h14H,4-10H2,1-3H3
• InChI Key： QCOWRAZHGWZXBB-UHFFFAOYSA-N
• SMILES： S1(CCC2(CNCCC2)C1)(=NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 288.15076381g/mol
• Monoisotopic Mass: 288.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-butyl N-{2-oxo-2lambda6-thia-7-azaspiro[4.5]decan-2-ylidene}carbamate

Comprehensive Overview of tert-butyl N-{2-oxo-2lambda6-thia-7-azaspiro[4.5]decan-2-ylidene}carbamate (CAS No. 2680687-49-2)

In the realm of organic chemistry and pharmaceutical research, tert-butyl N-{2-oxo-2lambda6-thia-7-azaspiro[4.5]decan-2-ylidene}carbamate (CAS No. 2680687-49-2) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic structure and carbamate functional group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its azaspiro core, which is a common motif in bioactive molecules targeting neurological and metabolic disorders.

The compound's IUPAC name reflects its complex architecture, combining a thia-azaspiro framework with a tert-butyl carbamate moiety. Such structural features are often associated with enhanced stability and bioavailability, making it a valuable intermediate in synthetic chemistry. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in this compound, as its properties align with the search for novel small-molecule therapeutics.

One of the key reasons for the growing attention toward tert-butyl N-{2-oxo-2lambda6-thia-7-azaspiro[4.5]decan-2-ylidene}carbamate is its potential role in addressing undruggable targets. With the rise of precision medicine, researchers are exploring how spirocyclic compounds like this can interact with challenging protein surfaces. The compound's CAS No. 2680687-49-2 is frequently searched in databases such as PubChem and Reaxys, indicating its relevance in academic and industrial labs.

From a synthetic perspective, the tert-butyl group in this molecule offers advantages in protecting group strategies, a topic highly discussed in organic synthesis forums. The 2-oxo-2lambda6-thia component also introduces sulfur-based reactivity, which is pivotal in developing heterocyclic scaffolds for catalysis and medicinal chemistry. These attributes make the compound a subject of patents and publications, particularly in the context of fragment-based drug discovery.

Environmental and green chemistry considerations are another angle where tert-butyl N-{2-oxo-2lambda6-thia-7-azaspiro[4.5]decan-2-ylidene}carbamate gains traction. As the pharmaceutical industry shifts toward sustainable synthesis, the compound's potential for atom-economical transformations is being evaluated. This aligns with broader searches for eco-friendly chemical processes and biodegradable intermediates.

In summary, tert-butyl N-{2-oxo-2lambda6-thia-7-azaspiro[4.5]decan-2-ylidene}carbamate (CAS No. 2680687-49-2) represents a versatile and scientifically rich compound. Its structural complexity, combined with its applicability in cutting-edge research areas like AI-augmented chemistry and sustainable drug development, ensures its continued prominence in the scientific community.